Cas no 128201-22-9 (1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI))

• Product name: 1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI)
• CAS No: 128201-22-9
• MF: C₂₁H₂₆O₅
• MW: 358.42814
• CID: 154484
• PubChem ID: 182884

1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,4-acetyl-3-(acetyloxy)-5-[(3,3-dimethylcyclohexyl)methyl]- (9CI)
• [7-acetyl-6-[(3,3-dimethylcyclohexyl)methyl]-3-oxo-1H-2-benzofuran-1-yl] acetate
• DTXSID40926093
• Luteorosin
• 1(3H)-Isobenzofuranone, 4-acetyl-3-(acetyloxy)-5-((3,3-dimethylcyclohexyl)methyl)-
• 7-Acetyl-6-[(3,3-dimethylcyclohexyl)methyl]-3-oxo-1,3-dihydro-2-benzofuran-1-yl acetate
• 128201-22-9

• Inchi： InChI=1S/C21H26O5/c1-12(22)17-15(10-14-6-5-9-21(3,4)11-14)7-8-16-18(17)20(25-13(2)23)26-19(16)24/h7-8,14,20H,5-6,9-11H2,1-4H3
• InChI Key： RGZDSRRDRQIAFS-UHFFFAOYSA-N
• SMILES： CC(OC1OC(=O)C2=C1C(=C(C=C2)CC1CCCC(C)(C)C1)C(=O)C)=O

Computed Properties

• Exact Mass: 358.17808
• Monoisotopic Mass: 358.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 510.5°Cat760mmHg
• Flash Point: 222.7°C
• Refractive Index: 1.549
• PSA: 69.67